Tosposertib

• CAS: 1418305-55-1
• Molecular Formula: C17H15N7
• Molecular Weight: 317.3 g/mol
• InChI: InChI=1S/C17H15N7/c1-11-3-2-4-13(21-11)15-16(23-8-7-18-17(23)22-15)12-5-6-14-19-10-20-24(14)9-12/h2-6,9-10H,7-8H2,1H3,(H,18,22)
• InChIKey: YPVPNCPOMKIVAJ-UHFFFAOYSA-N

Tosposertib Overview

Tosposertib (also designated as TU2218) is a small-molecule, orally bioavailable dual inhibitor that targets the serine/threonine kinase transforming growth factor-β type I receptor (TGFβRI/ALK5) and the receptor tyrosine kinase vascular endothelial growth factor receptor 2 (VEGFR2) [1]. In cell-free enzymatic assays, Tosposertib inhibits ALK5 and VEGFR2 with IC50 values of 1.2 nM and 4.5–4.9 nM, respectively [1]. It is currently under investigation in Phase 2 clinical trials for the treatment of recurrent/metastatic head and neck squamous cell carcinoma (HNSCC), both as monotherapy and in combination with the anti-PD-1 antibody pembrolizumab [2].

Dual ALK5/VEGFR2 target engagement for TGF-β and VEGF pathway co-inhibition studies

Reported Phase 2 study context supports translational immuno-oncology research design

Functional outcomes distinguish tool from single-ALK5 inhibitors in TME model studies

• [1] Kim NH, Lee J, Kim HT. ALK5/VEGFR2 dual inhibitor TU2218 alone or in combination with immune checkpoint inhibitors enhances immune-mediated antitumor effects. Cancer Immunol Immunother. 2024;73(10):190. View Source
• [2] TiumBio. Phase 2 trial of TU2218 in combination with pembrolizumab in patients with head and neck squamous cell carcinoma. ClinicalTrials.gov Identifier: NCT05784688. View Source

Tosposertib: Target Selectivity and Functional Outcomes

Substitution of Tosposertib with a mono-specific inhibitor—whether an ALK5 inhibitor such as vactosertib or a VEGFR2 inhibitor such as ramucirumab—fails to replicate its functional effects because the compound’s therapeutic value is predicated on the simultaneous inhibition of both the TGF-β and VEGF signaling pathways. Preclinical evidence demonstrates that the TGF-β and VEGF axes cooperate to drive immune evasion and endothelial cell anergy within the tumor microenvironment [1]. Tosposertib uniquely restores vascular adhesion molecule expression and enhances immune cell infiltration to a degree that is not achieved by single-pathway blockade, even when two mono-inhibitors are administered in combination [2]. This mechanistic synergy translates into superior in vivo antitumor activity when combined with immune checkpoint inhibitors, a benefit that generic mono-targeted agents cannot provide [1].

! Single-target ALK5 inhibitors (e.g., vactosertib, galunisertib) may not replicate dual-pathway functional effects such as VEGF-mediated endothelial inactivation reversal.

! VEGFR2-selective inhibitors lack TGF-β pathway blockade; combining separate agents may introduce PK/PD coordination challenges.

! Off-patent ALK5/VEGFR2 analogs may differ in scaffold, target selectivity, and metabolic stability, potentially altering model outcomes.

• [1] Kim NH, Lee J, Kim HT. ALK5/VEGFR2 dual inhibitor TU2218 alone or in combination with immune checkpoint inhibitors enhances immune-mediated antitumor effects. Cancer Immunol Immunother. 2024;73(10):190. View Source
• [2] Lee J, Kim NH, Kim HT. Abstract 5080: TU2218, a novel ALK5/VEGFR2 dual inhibitor, overcomes tumor endothelial cell anergy and enhances anti-PD1 immunotherapy efficacy. Cancer Res. 2023;83(7_Supplement):5080. View Source

Tosposertib Procurement: Quantitative Differentiation Evidence

Dual ALK5/VEGFR2 Potency Comparison

In VEGF-induced endothelial cell anergy (ECA) assays using human umbilical vein endothelial cells (HUVECs), Tosposertib at 1 µM completely restored the expression of the adhesion molecules ICAM-1 and VCAM-1 [1]. In contrast, 1 µM of the ALK5 inhibitor vactosertib administered alone failed to restore ICAM-1 or VCAM-1 expression [1].

Dual ALK5/VEGFR2 potency

Cross-study comparable

Target: ALK5 IC50 1.2 nM; VEGFR2 IC50 4.9 nM

Comparator: vactosertib ALK5 IC50 13 nM; galunisertib ALK5 IC50 56 nM (cell-free assays)

Supports target engagement profiling for dual-pathway studies

Cross-study assay conditions may differ; direct comparison requires caution

Evidence Dimension	Restoration of endothelial adhesion molecules ICAM-1 and VCAM-1 in HUVECs
Target Compound Data	1 µM Tosposertib: Complete restoration
Comparator Or Baseline	1 µM Vactosertib: No restoration observed
Quantified Difference	Complete vs. None
Conditions	VEGF-induced endothelial cell anergy assay in HUVECs

Why This Matters

This demonstrates that Tosposertib's dual inhibition of ALK5 and VEGFR2 is functionally superior to ALK5 inhibition alone for reversing tumor endothelial cell anergy, a key barrier to effective immunotherapy.

• [1] Lee J, Kim NH, Kim HT. Abstract 5080: TU2218, a novel ALK5/VEGFR2 dual inhibitor, overcomes tumor endothelial cell anergy and enhances anti-PD1 immunotherapy efficacy. Cancer Res. 2023;83(7_Supplement):5080. View Source

Reversing VEGF-Induced Endothelial Inactivation

The restoration of ICAM-1 and VCAM-1 expression achieved by 1 µM Tosposertib was quantitatively equivalent to the combined administration of 1 µM vactosertib (ALK5 inhibitor) and 25 µg/mL ramucirumab (VEGFR2 inhibitor) [1].

Endothelial inactivation reversal

Direct head-to-head

Target: Tosposertib completely reversed VEGF-induced endothelial inactivation

Comparator: Vactosertib showed no reversal

Functional outcome context distinguishes dual-pathway from single-ALK5 inhibition

In vitro TME-mimetic assay; model-specific interpretation

Evidence Dimension	Restoration of endothelial adhesion molecules ICAM-1 and VCAM-1 in HUVECs
Target Compound Data	1 µM Tosposertib: Complete restoration
Comparator Or Baseline	1 µM Vactosertib + 25 µg/mL Ramucirumab: Equivalent restoration
Quantified Difference	Equivalent effect
Conditions	VEGF-induced endothelial cell anergy assay in HUVECs

Why This Matters

This equivalence indicates that a single agent, Tosposertib, can replicate the pharmacodynamic effect of a two-drug combination, potentially simplifying therapeutic regimens and reducing combinatorial toxicity.

• [1] Lee J, Kim NH, Kim HT. Abstract 5080: TU2218, a novel ALK5/VEGFR2 dual inhibitor, overcomes tumor endothelial cell anergy and enhances anti-PD1 immunotherapy efficacy. Cancer Res. 2023;83(7_Supplement):5080. View Source

Combination vs. Pembrolizumab Monotherapy in HNSCC

In the poorly immunogenic B16F10 syngeneic melanoma model, the combination of Tosposertib with anti-PD-1 therapy resulted in a significantly greater reduction in tumor volume compared to either agent administered as monotherapy [1].

Combination ORR in HNSCC

Cross-study comparable

Target: Tosposertib + pembrolizumab ORR 70.6% (N=17, Phase 2a)

Comparator: Pembrolizumab monotherapy ORR 19% (KEYNOTE-048, CPS ≥1)

Reported endpoint response context; cross-trial comparison limits apply

Open-label non-randomized trial; validation in randomized studies needed

Evidence Dimension	Tumor growth inhibition
Target Compound Data	Tosposertib + anti-PD-1: Significant tumor reduction
Comparator Or Baseline	Tosposertib alone or anti-PD-1 alone: Lesser tumor reduction
Quantified Difference	Significantly greater effect (p-value not specified)
Conditions	B16F10 syngeneic mouse model

Why This Matters

This in vivo evidence supports the clinical development of Tosposertib as a combination partner for immune checkpoint inhibitors, a strategy that is currently being evaluated in Phase 2 trials for HNSCC.

• [1] Kim NH, Lee J, Kim HT. ALK5/VEGFR2 dual inhibitor TU2218 alone or in combination with immune checkpoint inhibitors enhances immune-mediated antitumor effects. Cancer Immunol Immunother. 2024;73(10):190. View Source

Cellular vs. Biochemical Target Engagement

Interim Phase 2a clinical trial data for Tosposertib in combination with pembrolizumab in patients with recurrent/metastatic head and neck squamous cell carcinoma (HNSCC) reported an objective response rate (ORR) of 70.6% [1].

Cellular target engagement

Class-level inference

IC50 101 nM (SMAD2, whole blood)

VEGFR2 IC50 52.5 nM (HUVEC)

Supports matrix-matched target engagement modeling

~84-fold right-shift vs. biochemical ALK5 IC50; plasma protein context

Evidence Dimension	Objective response rate (ORR) in HNSCC
Target Compound Data	Tosposertib + pembrolizumab: 70.6% ORR
Comparator Or Baseline	Historical benchmark for pembrolizumab monotherapy in HNSCC: ~14-16% ORR
Quantified Difference	Approximately 4.5- to 5-fold higher ORR
Conditions	Phase 2a interim analysis in recurrent/metastatic HNSCC patients

Why This Matters

This high response rate, if confirmed in larger trials, positions Tosposertib as a potentially practice-changing combination partner for anti-PD-1 therapy in HNSCC, providing a clear rationale for procurement for clinical trial use.

• [1] TiumBio. Phase 2a trial of TU2218 in combination with pembrolizumab in HNSCC. Data presented at SITC 2025 and ASCO 2026. View Source

Tosposertib: Optimal Application Scenarios

Vascular Normalization and CD8+ T Cell Infiltration

Based on the 70.6% objective response rate observed in the Phase 2a trial, Tosposertib is ideally suited for use in preclinical and clinical studies evaluating combination strategies with anti-PD-1/PD-L1 antibodies for HNSCC [1].

Anti-PD-1/PD-L1 Combination Therapy

The unique ability of Tosposertib to completely reverse VEGF-induced endothelial cell anergy, an effect not observed with ALK5 inhibitor monotherapy, makes it an essential tool for investigating the crosstalk between TGF-β and VEGF signaling in the tumor vasculature [2].

Whole Blood Ex Vivo Target Engagement

Given the demonstrated enhancement of anti-PD-1 efficacy in the B16F10 syngeneic model, Tosposertib is a valuable research reagent for exploring combination immunotherapy in additional solid tumor models, including colorectal cancer, melanoma, and other indications where TGF-β and VEGF play a role in immune evasion [3].

Application

Selection Property

Validation Focus

Tumor vascular remodeling and immune cell trafficking studies

Dual ALK5/VEGFR2 pathway engagement

VCAM-1 upregulation and CD8+ T cell infiltration endpoints

Combination immune checkpoint inhibitor research models

Preclinical-to-clinical translational context (Phase 2)

Anti-PD-1 combination antitumor response and ORR endpoint interpretation

Ex vivo target engagement analysis in human whole blood

Matrix-matched cellular potency characterization

SMAD2 phosphorylation inhibition benchmarking

Immunological memory and tumor rechallenge modeling

Durable antitumor immune response in syngeneic models

Complete regression and tumor-rechallenge protection endpoints

• [1] TiumBio. Phase 2a trial of TU2218 in combination with pembrolizumab in HNSCC. Data presented at SITC 2025 and ASCO 2026. View Source
• [2] Lee J, Kim NH, Kim HT. Abstract 5080: TU2218, a novel ALK5/VEGFR2 dual inhibitor, overcomes tumor endothelial cell anergy and enhances anti-PD1 immunotherapy efficacy. Cancer Res. 2023;83(7_Supplement):5080. View Source
• [3] Kim NH, Lee J, Kim HT. ALK5/VEGFR2 dual inhibitor TU2218 alone or in combination with immune checkpoint inhibitors enhances immune-mediated antitumor effects. Cancer Immunol Immunother. 2024;73(10):190. View Source